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Compound of Interest

Compound Name: Sulfur dibromide

Cat. No.: B3366742 Get Quote

For research and informational purposes only. The synthesis and handling of the materials

discussed herein are hazardous and should only be undertaken by qualified professionals in a

controlled laboratory setting with appropriate safety measures in place.

This document provides a technical overview of sulfur dibromide (SBr₂), focusing on its

chemical properties, the principles of its formation from sulfur dichloride and hydrogen bromide,

and critical safety information. Due to the hazardous nature of the compounds involved, this is

not a detailed experimental protocol but rather an educational guide for researchers and

professionals.

Properties of Sulfur Dibromide
Sulfur dibromide is an inorganic compound with the formula SBr₂. It is a toxic gas that is

characterized by its significant instability.[1] At standard conditions, it readily decomposes into

disulfur dibromide (S₂Br₂) and elemental bromine.[1] This inherent instability is a dominant

feature of its chemistry and makes its isolation under normal conditions challenging.[1]

Theoretical models suggest that SBr₂ has a bent molecular geometry, similar to sulfur

dichloride (SCl₂), with a bond angle of approximately 103°.[2][3] The molecule is polar due to

the difference in electronegativity between sulfur and bromine atoms and its bent shape.[4]

Table 1: Physicochemical Properties of Sulfur Halides
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Property
Sulfur Dibromide
(SBr₂)

Disulfur Dibromide
(S₂Br₂)

Sulfur Dichloride
(SCl₂)

Molar Mass 191.873 g/mol [1] 223.93 g/mol [5] 102.97 g/mol

Appearance Toxic gas[1] Yellow-brown liquid[5] Bright red liquid[6]

Melting Point - -46 °C[5] -121 °C

Boiling Point Decomposes[1]
46–48 °C (0.1 mmHg)

[5]
59 °C (decomposes)

Density - 2.703 g/cm³[5] 1.621 g/cm³

Key Feature Highly unstable[2] More stable than SBr₂
Unstable, fumes in

air[6]

Principles of Synthesis via Halogen Exchange
The preparation of sulfur dibromide can be achieved through a halogen exchange reaction

between sulfur dichloride (SCl₂) and hydrogen bromide (HBr).[1][2] This method is based on

the principle of substituting the chlorine atoms in SCl₂ with bromine atoms from HBr.

The reaction is typically performed at low temperatures (e.g., below -20°C) to minimize the

rapid decomposition of the SBr₂ product.[2] Due to its instability, sulfur dibromide is often

generated in situ for immediate use in further reactions or for academic study of its transient

nature.[2] Precise control over the stoichiometry, with an excess of HBr (≥ 2.5 equivalents), is

crucial for driving the reaction towards completion.[2]

Reaction and Decomposition Pathways
Sulfur dibromide's high reactivity is evident in its decomposition and hydrolysis pathways.

Thermal Decomposition: SBr₂ readily decomposes into the more stable disulfur dibromide
(S₂Br₂) and elemental bromine.[1][2] At higher temperatures, the decomposition can proceed

further to elemental sulfur (S₈) and bromine, likely through radical intermediates.[2]

Hydrolysis: In the presence of water, sulfur dibromide hydrolyzes to produce hydrogen

bromide (HBr), sulfur dioxide (SO₂), and elemental sulfur.[1][2] This reaction is analogous to
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the hydrolysis of sulfur dichloride.[2]

Below is a logical diagram illustrating the formation and primary reaction pathways of sulfur
dibromide.

Logical Pathways of Sulfur Dibromide
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Click to download full resolution via product page

Caption: Formation and reaction pathways of sulfur dibromide.

Safety and Handling
The chemicals involved in the synthesis and the resulting products are hazardous and require

strict safety protocols.

Sulfur Dichloride (SCl₂): A toxic and corrosive red liquid.[6] It reacts with water to form sulfur

dioxide and hydrochloric acid, producing fumes in moist air.[6] It should be handled in a fume

hood with appropriate personal protective equipment (PPE), including gloves and eye

protection.[6]

Hydrogen Bromide (HBr): A toxic and corrosive gas that can cause severe skin burns and

eye damage upon contact and is toxic if inhaled. Work should be conducted in a well-

ventilated area or fume hood.
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Sulfur Dibromide (SBr₂): A toxic gas.[1] Due to its instability, it poses a significant inhalation

hazard.

Disulfur Dibromide (S₂Br₂): A corrosive liquid that fumes in air and hydrolyzes in water.[5]

General Handling Precautions:

All manipulations should be performed in a well-ventilated fume hood.[7][8]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,

and a lab coat.[7][8]

Avoid contact with skin, eyes, and clothing.[7]

Prevent contact with water and moisture, as the sulfur halides hydrolyze to form corrosive

and toxic substances.[5][6]

Have emergency procedures and materials for spills and exposure readily available. This

includes safety showers, eyewash stations, and appropriate neutralizing agents.[9]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing. Seek medical attention.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[9]

This information is intended for educational purposes for a professional audience and does not

constitute a guide for synthesis. The inherent dangers of these chemicals necessitate a

thorough understanding of their properties and strict adherence to safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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